Cas no 258278-28-3 (SIPr (Technical Grade))

• Product Name: SIPr (Technical Grade)
• CAS No: 258278-28-3
• MF: C₂₇H₃₈N₂
• MW: 390.604027271271
• MDL: MFCD10567379
• CID: 247028
• PubChem ID: 87561655
• Update Time: 2025-04-19

SIPr (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium-2-ide
• 1,3-Bis(2,6-diisopropylphenyl)imidazolidin-2-ylidene
• 1,3-Bis(2,6-di-i-propylphenyl)imidazolidin-2-ylidene
• 1,3-Bis(2,6-di-i-propylphenyl)-4,5-dihydroimidazol-2-ylidine
• 1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dihydro-2H-imidazol-1-ium-2-ide
• 2-Imidazolidinylidene,1,3-bis[2,6-bis(1-methylethyl)phenyl]-
• SIPr
• B3506
• XZDYFCGKKKSOEY-UHFFFAOYSA-N
• 2146AB
• TRA0007532
• SC11696
• 1,3-BIS(2,6-DIISOPROPYLPHENYL)-4,5-DIHYDROIMIDAZOL-2-YLIDENE
• 1,3-bis[2,6-bis(propan-2-yl)phenyl]-4,5-dihydro-3H-1??-imidazol-1-ylium-2-ide
• AKOS016000538
• 258278-28-3
• AKOS025243481
• FT-0700099
• DTXSID80447035
• AS-72058
• A877468
• CS-0095748
• SIPr (Technical Grade)

• MDL： MFCD10567379
• Inchi： 1S/C27H38N2/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8/h9-14,18-21H,15-16H2,1-8H3
• InChI Key： XZDYFCGKKKSOEY-UHFFFAOYSA-N
• SMILES： [N+]1(=[C-]N(C2C(=CC=CC=2C(C)C)C(C)C)CC1)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 390.30300
• Monoisotopic Mass: 390.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 6.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 170-175 °C
• Boiling Point: 487.5°C at 760 mmHg
• Flash Point: 215.5°C
• PSA: 6.48000
• LogP: 7.34670
• Solubility: Not available
• Sensitiveness: air sensitive, moisture sensitive, store cold

SIPr (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C